Cas no 2172376-53-1 (4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid)

• Product Name: 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid
• CAS No: 2172376-53-1
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 6213838
• PubChem ID: 165546242
• Update Time: 2025-10-25

4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid
• EN300-1510979
• 4-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]-N-methylacetamido}benzoic acid
• 2172376-53-1

• Inchi： 1S/C27H26N2O6/c1-29(19-12-10-18(11-13-19)26(31)32)25(30)17-34-15-14-28-27(33)35-16-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,24H,14-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： BHLYRANSEJPOBE-UHFFFAOYSA-N
• SMILES： O(C(NCCOCC(N(C)C1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid

Comprehensive Overview of 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid (CAS No. 2172376-53-1)

The compound 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid (CAS No. 2172376-53-1) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it indispensable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in creating complex peptides, which are critical in drug discovery and development.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid has surged, driven by advancements in bioconjugation and targeted drug delivery systems. This compound’s ability to facilitate the synthesis of peptide-based therapeutics aligns with the growing interest in personalized medicine and biologics. Its CAS No. 2172376-53-1 is often queried in academic databases and chemical supplier platforms, reflecting its significance in modern research.

One of the key features of this compound is its compatibility with automated peptide synthesizers, a topic frequently discussed in forums and scientific communities. The Fmoc group ensures high yield and purity during synthesis, addressing common challenges such as side reactions and racemization. These attributes make it a preferred choice for laboratories focusing on high-throughput screening and combinatorial chemistry.

Another area of interest is the compound’s application in proteomics and structural biology. Researchers often explore its use in labeling proteins or modifying peptides to study protein-protein interactions and enzyme mechanisms. The inclusion of the benzoic acid moiety further enhances its utility in creating fluorescent probes and imaging agents, which are pivotal in diagnostic assays and molecular imaging.

From an industrial perspective, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid is manufactured under stringent quality controls to meet the needs of GMP-compliant facilities. Its stability and solubility profiles are frequently analyzed, as these factors directly impact its performance in large-scale peptide production. Suppliers often highlight its low impurity levels and batch-to-batch consistency, which are critical for regulatory compliance.

Environmental and safety considerations are also paramount when handling this compound. While it is not classified as hazardous, proper storage conditions—such as protection from moisture and light—are emphasized to maintain its integrity. These precautions align with the broader industry shift toward green chemistry and sustainable laboratory practices.

In summary, 4-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxy-N-methylacetamido}benzoic acid (CAS No. 2172376-53-1) is a cornerstone in peptide research, bridging the gap between academic discovery and therapeutic innovation. Its versatility and reliability ensure its continued relevance in cutting-edge scientific endeavors.